ethyl 2-[(cyanoacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[(2-cyanoacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C13H14N2O3S/c1-2-18-13(17)11-8-4-3-5-9(8)19-12(11)15-10(16)6-7-14/h2-6H2,1H3,(H,15,16)
• InChI Key: JIHSEENGKXWTIM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCC2)NC(=O)CC#N
• Molecular Formula: C13H14N2O3S
• Molecular Weight: 278.33 g/mol

Description

Ethyl 2-[(cyanoacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate (ECDTC) is a synthetic compound that has been used for various scientific research applications. It is a derivative of thiophene, which is a five-membered ring containing sulfur, and is a common building block for organic synthesis. ECDTC is a versatile compound that can be used in a variety of ways, including as a catalyst, as a reagent, and as a ligand.

Scientific Research Applications

Cyanoacetylation of Amines

Cyanoacetamide derivatives play a crucial role in heterocyclic synthesis. The compound’s carbonyl and cyano groups are strategically positioned for reactions with common bidentate reagents, leading to diverse heterocyclic compounds. The active hydrogen on C-2 can participate in condensation and substitution reactions. .

Thiophene-Based Analogues

Thiophenes, including our compound of interest, have fascinated scientists as potential biologically active molecules. .

Dihydrothieno[2,3-d]pyrimidinones Synthesis

The interaction between cyanoacetanilide and ethyl 2-amino-3-ethoxycarbonylthiophenes carboxylate yields dihydrothieno[2,3-d]pyrimidinones. .